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(Propylsulfinyl)acetic Acid: Proper Disposal &
Handling Procedures[1][2][3]
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Compound of Interest

Compound Name: (Propylsulfinyl)acetic acid
CAS No.: 137375-80-5
Cat. No.: B163930
Get Quote
. J

Executive Summary: Immediate Action Protocol

Do not dispose of (Propylsulfinyl)acetic acid down the drain. This compound is a sulfur-
containing organic acid. Its disposal requires strict segregation from oxidizing agents to prevent
the generation of toxic sulfur oxides (

) or violent exothermic reactions.[1]

e Waste Stream: Organic Acid (Sulfur-Containing).[1]
o Primary Hazard: Corrosive/lrritant (Skin, Eyes, Mucous Membranes).[2]

¢ Incompatibility: Strong Oxidizers (e.g., Nitric Acid, Peroxides), Strong Bases, Reducing
Agents.

+ Disposal Method: High-temperature incineration with flue gas scrubbing.

Chemical Profile & Hazard Assessment
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To ensure a self-validating safety protocol, one must understand the causality behind the
handling requirements. (Propylsulfinyl)acetic acid combines the acidity of a carboxylic moiety
with the reactivity of a sulfoxide.

~hemical Identi

Parameter Detail
Chemical Name (Propylsulfinyl)acetic acid
CAS Number 137375-80-5

Molecular Formula

Molecular Weight 150.20 g/mol

Structure

o ~3.5 - 4.0 (Est. based on sulfinyl-acetic acid
Acidity (pKa) analogs)

Mechanistic Hazards

o Acidity & Corrosivity: The carboxylic acid group (
) provides protons that can cause immediate tissue damage (chemical burns) upon contact.
» Sulfoxide Reactivity: The sulfinyl group (

) is thermally labile. At elevated temperatures or in the presence of strong acid catalysts, it
can undergo Pummerer rearrangement or decomposition, potentially releasing toxic fumes.

o Incompatibility with Oxidizers: Sulfoxides can be further oxidized to sulfones (

). Mixing this waste with strong oxidizers (like Nitric Acid waste) can trigger an exothermic
runaway reaction.

Step-by-Step Disposal Procedures
Pre-Disposal Segregation (The "Golden Rule")
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CRITICAL: Never mix (Propylsulfinyl)acetic acid with Oxidizing Acids (Nitric, Chromic,
Perchloric).

o Correct: Segregate into "Organic Acid" or "Sulfur-Containing Organic" waste streams.

¢ Incorrect: Pouring into the general "Organic Solvent" carboy (unless approved by your
specific waste contractor) or "Inorganic Acid" carboy.

Collection Protocol

Follow this workflow to prepare the waste for pickup.

» Container Selection: Use a chemically resistant container. HDPE (High-Density
Polyethylene) or Glass (Amber) are preferred. Avoid metal containers due to acid corrosion.

e Labeling:
o Attach a hazardous waste tag immediately upon the first addition.
o Mandatory Fields:
= Chemical Name: "(Propylsulfinyl)acetic acid"[3][4][5][6][7][8]
» Hazard Checkbox: "Corrosive", "Toxic".

» Special Note: Write "CONTAINS SULFUR" clearly. This alerts the incineration facility to
use a scrubber for

emissions.
e Liquid Waste (Solutions):

o If the compound is in solution (e.g., HPLC waste with Methanol/Water), ensure the pH is <
2. If so, it must be handled as a Corrosive Flammabile liquid.

e Solid Waste:

o Place solid residues or contaminated wipes into a wide-mouth HDPE jar. Double-bagging
in 6-mil polyethylene bags is acceptable for dry solids.
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Neutralization (Only if Authorized)

Note: In-lab neutralization is generally discouraged for sulfur-containing organics due to the
potential for generating mercaptan-like odors if reduction occurs.

e If required by local EHS: Dilute the acid 1:10 in water, then slowly add 1M Sodium

Bicarbonate (
) or Sodium Hydroxide (
) in an ice bath until pH 7 is reached.

e Warning: This generates heat and

gas. Perform in a fume hood. The resulting solution still contains organic sulfur and cannot
be drain-disposed; it must go to chemical waste.

Disposal Workflow Visualization

The following logic flow ensures you select the correct waste stream, preventing dangerous
incompatibilities.
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Start: Waste Generation
(Propylsulfinyl)acetic acid

Is the waste Solid or Liquid?

Liquid Solution Solid / Residue

Stream C: Solid Hazardous Waste
(Double Bag / HDPE Jar)

Check pH & Solvents

Contains Organic Solvents?
(e.g., MeOH, DCM)

No (Pure Aqueous)

Stream B: Aqueous Organic Acid CRITICAL CHECK:
(Label: pH < 2, Contains Sulfur) Is Oxidizing Acid present?

Stream A: Corrosive Flammable STOP! Segregate Immediately.
(Label: Contains Sulfur) Do NOT Mix.

Click to download full resolution via product page

Figure 1: Decision logic for segregating (Propylsulfinyl)acetic acid waste streams. Note the
critical checkpoint for oxidizing agents.
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Regulatory & Compliance Codes

When filling out your institution's waste manifest, use the following codes as a guideline (verify
with local regulations).

Regulatory Body Classification Code/Description
US EPA (RCRA) Characteristic Corrosive D002 (if pH < 2)
US EPA (RCRA) Toxic / Listed D001 (if in flammable solvent)

16 05 06* (lab chemicals
EU Waste Code Laboratory Chemicals consisting of or containing

hazardous substances)

UN 3261 (Corrosive solid,
) o ) acidic, organic, n.o.s.) or UN
DOT (Transport) Corrosive Liquid/Solid S o
3265 (Corrosive liquid, acidic,

organic, n.o.s.)

Emergency Response (Spills)[1]

In the event of a spill outside the fume hood:

o Evacuate the immediate area if

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. thiodiglycol (111-48-8) - Chemical Safety, Models, Suppliers, Regulation, and Patents -
Chemchart [chemchart.com]

e 6. 2-bromo-N-isopropylbutanamide (41643-82-7) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]

« 7. Acido-acético | Sigma-Aldrich [sigmaaldrich.com]

¢ 8. N,N-dimethyl-2-oxopropanamide (19432-30-5) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]

 To cite this document: BenchChem. [(Propylsulfinyl)acetic Acid: Proper Disposal & Handling
Procedures[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163930/docs#propylsulfinyl-acetic-acid-proper-
disposal-handling-procedures-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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